Cas no 338975-77-2 (4-{[(4-chlorobenzyl)amino]methylene}-5-methyl-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 4-{[(4-chlorobenzyl)amino]methylene}-5-methyl-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 338975-77-2
• MF: C₁₂H₁₂ClN₃O
• MW: 249.696181297302
• MDL: MFCD00138360
• CID: 5214405
• Update Time: 2026-03-06

4-{[(4-chlorobenzyl)amino]methylene}-5-methyl-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-([(4-CHLOROBENZYL)AMINO]METHYLENE)-5-METHYL-2,4-DIHYDRO-3H-PYRAZOL-3-ONE
• 4-({[(4-chlorophenyl)methyl]amino}methylidene)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• 3H-Pyrazol-3-one, 4-[[[(4-chlorophenyl)methyl]amino]methylene]-2,4-dihydro-5-methyl-
• 4-{[(4-chlorobenzyl)amino]methylene}-5-methyl-2,4-dihydro-3H-pyrazol-3-one
• 4-[(4-chlorophenyl)methyliminomethyl]-5-methyl-1,2-dihydropyrazol-3-one
• MLS000756005
• HMS2615H11
• SMR000337668

• MDL： MFCD00138360
• Inchi： 1S/C12H12ClN3O/c1-8-11(12(17)16-15-8)7-14-6-9-2-4-10(13)5-3-9/h2-5,7H,6H2,1H3,(H2,15,16,17)/b14-7+
• InChI Key： XRGAGOUEQDWGRB-VGOFMYFVSA-N
• SMILES： ClC1C=CC(=CC=1)C/N=C/C1C(NNC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.2
• Topological Polar Surface Area: 53.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes